Cas no 1511673-51-0 (4-1-(aminomethyl)cyclohexylphenol)

• Product Name: 4-1-(aminomethyl)cyclohexylphenol
• CAS No: 1511673-51-0
• Molecular Formula: C₁₃H₁₉NO
• Molecular Weight: 205.296063661575
• CID: 6366926
• PubChem ID: 82610084

4-1-(aminomethyl)cyclohexylphenol Properties

Names and Identifiers

• 4-1-(aminomethyl)cyclohexylphenol
• Phenol, 4-[1-(aminomethyl)cyclohexyl]-
• 4-[1-(aminomethyl)cyclohexyl]phenol
• EN300-1850654
• 1511673-51-0

• InChIKey： AORWVHRZXFYANZ-UHFFFAOYSA-N
• Inchi： 1S/C13H19NO/c14-10-13(8-2-1-3-9-13)11-4-6-12(15)7-5-11/h4-7,15H,1-3,8-10,14H2
• SMILES： C1(O)=CC=C(C2(CN)CCCCC2)C=C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.146664230g/mol
• Heavy Atom Count: 15
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 348.6±25.0 °C(Predicted)
• pka: 10.21±0.30(Predicted)
• Density: 1.067±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols